N-(4-fluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea
• InChI: InChI=1S/C17H17FN2O/c18-13-8-10-14(11-9-13)19-17(21)20-16-7-3-5-12-4-1-2-6-15(12)16/h1-2,4,6,8-11,16H,3,5,7H2,(H2,19,20,21)
• InChI Key: XUBANFJPYBUTLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H17FN2O
• Molecular Weight: 284.33 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-fluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea, also known as "URB597," is a synthetic inhibitor of fatty acid amide hydrolase (FAAH). This enzyme is responsible for breaking down endocannabinoids, which are natural compounds that regulate pain, inflammation, and other physiological processes. By inhibiting FAAH, URB597 can increase the levels of endocannabinoids in the body, leading to potential therapeutic benefits.

Mechanism of Action

While URB597 is known to inhibit FAAH, the exact mechanism of action is not fully understood. Further research is needed to elucidate this mechanism.
4. Novel applications: URB597 may have potential therapeutic effects for a variety of conditions beyond those currently being studied, and further research is needed to explore these possibilities.

Advantages and Limitations for Lab Experiments

URB597 has several advantages and limitations for lab experiments. Some of these include:
Advantages:
1. Specificity: URB597 is a specific inhibitor of FAAH, which can make it useful for studying the effects of endocannabinoids.
2. Potency: URB597 is a potent inhibitor of FAAH, which can make it useful for studying the effects of endocannabinoids at low concentrations.
3. Stability: URB597 is a stable compound, which can make it useful for long-term experiments.
Limitations:
1. Cost: URB597 can be expensive to synthesize, which can limit its use in some experiments.
2. Toxicity: URB597 has been shown to be toxic at high concentrations, which can limit its use in some experiments.
3. Species differences: The effects of URB597 can vary between different species, which can limit its use in some experiments.

Future Directions

There are several future directions for research on URB597. Some of these include:
1. Clinical trials: URB597 has shown promising results in animal models, and clinical trials are needed to determine its potential therapeutic effects in humans.
2. Combination therapies: URB597 may be more effective when combined with other drugs or therapies, and further research is needed to explore these possibilities.
3.

Scientific Research Applications

URB597 has been the subject of numerous scientific studies due to its potential therapeutic effects. Some of the research applications include:
1. Pain relief: Endocannabinoids are known to play a role in pain regulation, and URB597 has been shown to increase the levels of these compounds in animal models. This has led to research into the potential use of URB597 as a pain reliever.
2. Anti-inflammatory effects: Endocannabinoids also have anti-inflammatory properties, and URB597 has been shown to reduce inflammation in animal models. This has led to research into the potential use of URB597 as an anti-inflammatory agent.
3. Neuroprotection: Endocannabinoids are also involved in neuroprotection, and URB597 has been shown to protect against brain damage in animal models of stroke and traumatic brain injury. This has led to research into the potential use of URB597 for the treatment of neurological disorders.